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5,10,15,20-Tetrakis(4-carboxymethyloxyphenyl)-21H,23H-porphine 5,10,15,20-Tetrakis(4-carboxymethyloxyphenyl)-21H,23H-porphine
Brand Name: Vulcanchem
CAS No.: 127812-08-2
VCID: VC21247156
InChI: InChI=1S/C52H38N4O12/c57-45(58)25-65-33-9-1-29(2-10-33)49-37-17-19-39(53-37)50(30-3-11-34(12-4-30)66-26-46(59)60)41-21-23-43(55-41)52(32-7-15-36(16-8-32)68-28-48(63)64)44-24-22-42(56-44)51(40-20-18-38(49)54-40)31-5-13-35(14-6-31)67-27-47(61)62/h1-24,53-54H,25-28H2,(H,57,58)(H,59,60)(H,61,62)(H,63,64)
SMILES: C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)OCC(=O)O)C8=CC=C(C=C8)OCC(=O)O)C9=CC=C(C=C9)OCC(=O)O)N3)OCC(=O)O
Molecular Formula: C52H38N4O12
Molecular Weight: 910.9 g/mol

5,10,15,20-Tetrakis(4-carboxymethyloxyphenyl)-21H,23H-porphine

CAS No.: 127812-08-2

Cat. No.: VC21247156

Molecular Formula: C52H38N4O12

Molecular Weight: 910.9 g/mol

* For research use only. Not for human or veterinary use.

5,10,15,20-Tetrakis(4-carboxymethyloxyphenyl)-21H,23H-porphine - 127812-08-2

Specification

CAS No. 127812-08-2
Molecular Formula C52H38N4O12
Molecular Weight 910.9 g/mol
IUPAC Name 2-[4-[10,15,20-tris[4-(carboxymethoxy)phenyl]-21,24-dihydroporphyrin-5-yl]phenoxy]acetic acid
Standard InChI InChI=1S/C52H38N4O12/c57-45(58)25-65-33-9-1-29(2-10-33)49-37-17-19-39(53-37)50(30-3-11-34(12-4-30)66-26-46(59)60)41-21-23-43(55-41)52(32-7-15-36(16-8-32)68-28-48(63)64)44-24-22-42(56-44)51(40-20-18-38(49)54-40)31-5-13-35(14-6-31)67-27-47(61)62/h1-24,53-54H,25-28H2,(H,57,58)(H,59,60)(H,61,62)(H,63,64)
Standard InChI Key BKLQXJKMYSCSFW-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)OCC(=O)O)C8=CC=C(C=C8)OCC(=O)O)C9=CC=C(C=C9)OCC(=O)O)N3)OCC(=O)O
Canonical SMILES C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)OCC(=O)O)C8=CC=C(C=C8)OCC(=O)O)C9=CC=C(C=C9)OCC(=O)O)N3)OCC(=O)O

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